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Compound of Interest

Compound Name: Sodium Folinate

Cat. No.: B1675111 Get Quote

Introduction

Sodium folinate, the sodium salt of folinic acid, is a crucial medication used in cancer therapy

to counteract the toxic effects of folic acid antagonists and to enhance the efficacy of certain

chemotherapeutic agents.[1] Accurate quantification of its concentration in pharmaceutical

preparations is essential for ensuring patient safety and treatment effectiveness.

Spectrophotometry offers a simple, cost-effective, and rapid method for this purpose. These

application notes describe two validated spectrophotometric methods for the determination of

sodium folinate concentration: a direct Ultraviolet (UV) method and a colorimetric Visible (Vis)

method using the Folin-Ciocalteu Reagent (FCR).

Principle of Methods

UV Spectrophotometry: This method relies on the intrinsic UV absorbance of the sodium
folinate molecule. The pteridine ring system in the folinate structure exhibits a characteristic

maximum absorbance at approximately 280-284 nm.[2][3] The concentration is determined

by measuring the absorbance at this wavelength and correlating it to a standard curve.

Visible Spectrophotometry (Folin-Ciocalteu Method): This method is based on the reduction

of the phosphomolybdotungstate complex in the Folin-Ciocalteu Reagent by the phenolic-like

structure of sodium folinate in an alkaline medium.[2][4] This reaction produces a stable,

bluish-green colored complex, with a maximum absorbance at approximately 724 nm.[2][5]

The intensity of the color, measured by the absorbance, is directly proportional to the

concentration of sodium folinate.
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Quantitative Data Summary
The following table summarizes the key quantitative parameters for the two spectrophotometric

methods.

Parameter
UV Spectrophotometric
Method

Visible
Spectrophotometric
Method (Folin-Ciocalteu)

Wavelength (λmax) ~280 - 284 nm[2][3] ~724 nm[2][4]

Linearity Range 2 - 10 µg/mL[5] 5 - 100 µg/mL[2]

Correlation Coefficient (r²) 0.999[5]

Not explicitly stated in the

provided results, but good

linearity is reported.[2]

Accuracy (% Recovery) 97 - 99.83%[5]
Not explicitly stated in the

provided results.

Limit of Detection (LOD)

Not explicitly stated for sodium

folinate, but a similar method

for folic acid reported 0.011

µg/mL.[6][7]

Not explicitly stated in the

provided results.

Limit of Quantification (LOQ)

Not explicitly stated for sodium

folinate, but a similar method

for folic acid reported 0.033

µg/mL.[6][7]

Not explicitly stated in the

provided results.

Solvent/Buffer
Phosphate buffer (pH 7.7) or

Water[2][5]

Sodium Hydroxide solution[2]

[4]

Incubation/Reaction Time Not applicable 10 minutes at 70-90°C[2][5]

Experimental Protocols
Method 1: UV Spectrophotometric Assay

This protocol details the direct measurement of sodium folinate concentration using UV

spectrophotometry.
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1. Materials and Reagents:

Sodium Folinate reference standard

Phosphate buffer (pH 7.7) or deionized water

UV-Vis Spectrophotometer

Quartz cuvettes (1 cm path length)

Volumetric flasks and pipettes

2. Preparation of Standard Solutions:

Stock Solution (100 µg/mL): Accurately weigh 10 mg of sodium folinate reference standard

and dissolve it in a 100 mL volumetric flask with phosphate buffer (pH 7.7) or deionized

water.

Working Standards: Prepare a series of dilutions from the stock solution to obtain

concentrations ranging from 2 to 10 µg/mL.

3. Sample Preparation:

Prepare the sample solution containing an unknown concentration of sodium folinate by

dissolving it in the same solvent used for the standard solutions. Dilute as necessary to

ensure the absorbance falls within the linear range of the assay.

4. Measurement Procedure:

Set the spectrophotometer to measure absorbance at the wavelength of maximum

absorbance (λmax), which should be determined by scanning the spectrum of a standard

solution between 200-400 nm (typically ~280-284 nm).

Use the phosphate buffer or deionized water as a blank to zero the instrument.

Measure the absorbance of each standard solution and the sample solution.
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Construct a calibration curve by plotting the absorbance of the standard solutions against

their corresponding concentrations.

Determine the concentration of the unknown sample by interpolating its absorbance value on

the calibration curve.

Method 2: Visible Spectrophotometric Assay (Folin-Ciocalteu Method)

This protocol describes the colorimetric determination of sodium folinate concentration.

1. Materials and Reagents:

Sodium Folinate reference standard

Folin-Ciocalteu Reagent (FCR)

Sodium Hydroxide (NaOH) solution

Deionized water

Visible Spectrophotometer

Glass cuvettes (1 cm path length)

Water bath (70-90°C)

Volumetric flasks and pipettes

2. Preparation of Standard Solutions:

Stock Solution (100 µg/mL): Prepare as described in the UV method, using deionized water

as the solvent.

Working Standards: Prepare a series of dilutions from the stock solution to obtain

concentrations ranging from 5 to 100 µg/mL.

3. Sample Preparation:
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Prepare the sample solution containing an unknown concentration of sodium folinate by

dissolving it in deionized water. Dilute as necessary to bring the concentration within the

linear range.

4. Color Development and Measurement Procedure:

To a series of test tubes, add a defined volume of each standard solution and the sample

solution.

Add a specific volume of Folin-Ciocalteu Reagent and sodium hydroxide solution to each

tube.

Mix the contents of the tubes thoroughly.

Heat the tubes in a water bath at 70-90°C for 10 minutes.[2][5]

After heating, cool the tubes to room temperature and dilute with a suitable volume of

deionized water.

Set the spectrophotometer to measure absorbance at the wavelength of maximum

absorbance (λmax), which should be determined by scanning the spectrum of a colored

standard solution between 600-800 nm (typically ~724 nm).

Use a reagent blank (containing all reagents except sodium folinate) to zero the instrument.

Measure the absorbance of each standard and sample solution.

Construct a calibration curve by plotting the absorbance of the standard solutions against

their concentrations.

Determine the concentration of the unknown sample from the calibration curve.
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Caption: Workflow for the UV Spectrophotometric Assay of Sodium Folinate.
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Caption: Workflow for the Visible Spectrophotometric Assay of Sodium Folinate.
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BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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